Cas no 1206995-27-8 (N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide)

• Product Name: N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide
• CAS No: 1206995-27-8
• MF: C₂₀H₁₄F₃N₃O₂
• MW: 385.33927488327
• CID: 6042433
• PubChem ID: 45505013
• Update Time: 2025-10-09

N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide
• F5836-0031
• 1206995-27-8
• AKOS024522017
• N-[2-[[2-(trifluoromethyl)benzoyl]amino]phenyl]pyridine-3-carboxamide
• N-{2-[2-(trifluoromethyl)benzamido]phenyl}pyridine-3-carboxamide
• N-(2-(2-(trifluoromethyl)benzamido)phenyl)nicotinamide

• Inchi： 1S/C20H14F3N3O2/c21-20(22,23)15-8-2-1-7-14(15)19(28)26-17-10-4-3-9-16(17)25-18(27)13-6-5-11-24-12-13/h1-12H,(H,25,27)(H,26,28)
• InChI Key： GMGSJKWPUBDKGS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1=CC=CC=C1NC(C1C=NC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 385.10381118g/mol
• Monoisotopic Mass: 385.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide

N-{2-2-(Trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1206995-27-8, known as N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl-substituted benzamide group, making it a valuable molecule in the realms of medicinal chemistry, materials science, and beyond.

Trifluoromethyl groups are well-known for their electron-withdrawing properties, which can significantly influence the electronic characteristics of a molecule. In this compound, the trifluoromethyl group is attached to a benzene ring, which is further connected to a pyridine ring via an amide linkage. This structural arrangement not only enhances the stability of the molecule but also imparts unique electronic properties that are highly desirable in drug design and material synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its benzamide moiety has been shown to exhibit promising bioactivity in vitro, particularly in inhibiting key enzymes associated with various pathological conditions. Additionally, the pyridine-3-carboxamide group has been found to enhance solubility and bioavailability, making it an attractive candidate for drug delivery systems.

From a materials science perspective, this compound has demonstrated remarkable thermal stability and mechanical strength, which are essential properties for high-performance polymers and advanced composites. Researchers have explored its application as a building block for constructing supramolecular assemblies, where its ability to form hydrogen bonds plays a crucial role in self-assembly processes.

The synthesis of N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the biaryl core, while subsequent functionalization steps have allowed for precise control over the molecular architecture.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Furthermore, investigations into its pharmacokinetic properties and toxicity profiles are expected to shed light on its suitability for therapeutic applications. Collaborative efforts between academic institutions and industry partners are also underway to explore its potential in emerging technologies such as optoelectronics and nanotechnology.

In conclusion, N-{2-2-(trifluoromethyl)benzamidophenyl}pyridine-3-carboxamide represents a cutting-edge molecule with vast untapped potential across multiple disciplines. Its unique structure, combined with its versatile functional groups, positions it as a key player in the development of innovative solutions to pressing scientific challenges.